Cas no 1705577-05-4 (tert-Butyl 2-{(4R)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate)

• Product Name: tert-Butyl 2-{(4R)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate
• CAS No: 1705577-05-4
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5043145
• PubChem ID: 91662766
• Update Time: 2025-10-28

tert-Butyl 2-{(4R)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[(4R)-4-hydroxypyrrolidin-3-yl](methyl)amino}acetate
• tert-butyl 2-[[(4R)-4-hydroxypyrrolidin-3-yl]-methylamino]acetate
• tert-Butyl 2-{(4R)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)7-13(4)8-5-12-6-9(8)14/h8-9,12,14H,5-7H2,1-4H3/t8?,9-/m1/s1
• InChI Key： URJWLJNNPAUORT-YGPZHTELSA-N
• SMILES： O[C@@H]1CNCC1N(C)CC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• XLogP3: 0
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 2-{(4R)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate

tert-Butyl 2-{(4R)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate: A Comprehensive Overview

tert-butyl 2-{(4r)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate (CAS No. 1705577-05-4) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as tert-butyl pyrrolidine acetate, is notable for its unique structure and potential applications in drug development. The molecule consists of a tert-butyl group attached to a pyrrolidine ring, which is further substituted with a hydroxyl group and an acetate moiety. This combination of functional groups makes it a versatile compound with promising biological activity.

Recent studies have highlighted the importance of tert-butyl pyrrolidine acetate in the development of novel therapeutic agents. The pyrrolidine ring is a common structural motif in many bioactive compounds, and its presence in this molecule suggests potential interactions with various biological targets. Researchers have explored its role as a precursor for drug delivery systems, where the tert-butyl group can serve as a protective ester, enhancing the stability and bioavailability of the compound.

The synthesis of tert-butyl 2-{(4r)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The stereochemistry at the (4R) position of the pyrrolidine ring is critical, as it influences the compound's pharmacokinetic properties. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and stereochemical integrity of the final product.

One of the most exciting developments involving this compound is its potential use in targeted drug delivery systems. The hydroxyl group on the pyrrolidine ring can undergo various modifications, enabling the attachment of targeting ligands or other functional groups. This versatility makes it an ideal candidate for designing drugs that can specifically target diseased cells while minimizing off-target effects.

In addition to its pharmacological applications, tert-butyl pyrrolidine acetate has also been studied for its role in enzyme inhibition. Researchers have found that the molecule can inhibit certain enzymes involved in metabolic pathways, making it a potential lead compound for developing treatments for metabolic disorders. The acetate moiety plays a crucial role in this activity, as it can act as a substrate for specific enzymes.

The physical and chemical properties of tert-butyl 2-{(4r)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate are well-documented, providing valuable insights into its behavior under various conditions. For instance, its solubility in organic solvents makes it suitable for use in organic reactions, while its stability under physiological conditions ensures its suitability for biomedical applications.

Looking ahead, the future of this compound lies in its ability to bridge the gap between laboratory research and clinical applications. Ongoing studies are focused on optimizing its pharmacokinetic properties and exploring its efficacy in animal models. If successful, this compound could pave the way for a new generation of drugs with improved efficacy and reduced side effects.

In conclusion, tert-butyl 2-{(4r)-4-hydroxypyrrolidin-3-yl(methyl)amino}acetate (CAS No. 1705577-05-4) is a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.